Cas no 26165-63-9 (4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid)
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid is a specialized organic compound featuring a phenylacetic acid backbone substituted with a 2,5-dimethylpyrrole moiety. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic chemistry, particularly for applications in pharmaceutical intermediates and materials science. The pyrrole ring enhances its potential as a building block for heterocyclic synthesis, while the carboxylic acid group allows for further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions and other transformations. The compound is typically characterized by high purity and stability, making it suitable for rigorous research and industrial processes requiring precise chemical functionality.
26165-63-9 structure
Product Name:4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid
CAS No:26165-63-9
MF:C14H15NO2
MW:229.274403810501
CID:852040
Update Time:2025-05-28
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-(2,5-dimethyl-1H-pyrrol-1-yl)-
- [4-(2,5-DIMETHYL-PYRROL-1-YL)-PHENYL]-ACETIC ACID
- 2-[4-(2,5-dimethylpyrrol-1-yl)phenyl]acetic acid
- Interchim compound 58
- 4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid
-
- Inchi： 1S/C14H15NO2/c1-10-3-4-11(2)15(10)13-7-5-12(6-8-13)9-14(16)17/h3-8H,9H2,1-2H3,(H,16,17)
- InChI Key： OJKIUURDWZWFAM-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC(=CC=1)N1C(C)=CC=C1C)=O
Computed Properties
- Exact Mass: 229.11000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
Experimental Properties
- PSA: 42.23000
- LogP: 2.72120
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010123-5g |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 5g |
7069CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010123-500mg |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 500mg |
2991CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010123-1g |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 1g |
4599CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YL172-100mg |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 97% | 100mg |
225CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YL172-250mg |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 97% | 250mg |
565CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010123-1g |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 1g |
4599.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010123-5g |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 5g |
7069.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010123-500mg |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 500mg |
2991.0CNY | 2021-07-13 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YL172-50mg |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 97% | 50mg |
141.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YL172-200mg |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid |
26165-63-9 | 97% | 200mg |
354.0CNY | 2021-07-13 |
4-(2,5-Dimethyl-pyrrol-1-yl)-phenyl-acetic Acid Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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